Cas no 89783-06-2 (2,2-dimethyloxetan-3-amine)

• Product Name: 2,2-dimethyloxetan-3-amine
• CAS No: 89783-06-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD18818652
• CID: 712288
• PubChem ID: 14405863
• Update Time: 2025-10-30

2,2-dimethyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine,2,2-dimethyl-
• 2,2-dimethyloxetan-3-amine
• BS-43159
• AKOS006353151
• SCHEMBL10453421
• PB43783
• 3-Oxetanamine, 2,2-dimethyl-
• MFCD18818652
• 89783-06-2
• P17954
• A937682
• CS-0184374

• MDL： MFCD18818652
• Inchi： 1S/C5H11NO/c1-5(2)4(6)3-7-5/h4H,3,6H2,1-2H3
• InChI Key： CBCMSXOYKIOJPH-UHFFFAOYSA-N
• SMILES： O1CC(C1(C)C)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyloxetan-3-amine

Comprehensive Overview of 2,2-dimethyloxetan-3-amine (CAS No. 89783-06-2): Properties, Applications, and Industry Insights

2,2-dimethyloxetan-3-amine (CAS No. 89783-06-2) is a specialized organic compound belonging to the oxetane family, characterized by its unique amine-functionalized oxetane structure. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for advanced polymers and bioactive molecules. The presence of both an oxetane ring and an amine group enables diverse chemical modifications, making it valuable for drug discovery and polymer engineering applications.

Recent studies highlight the growing demand for 2,2-dimethyloxetan-3-amine in the synthesis of high-performance materials, particularly in the development of lightweight composites and biodegradable polymers. Researchers are exploring its utility in green chemistry initiatives, aligning with global trends toward sustainable industrial practices. Its low toxicity profile and compatibility with click chemistry reactions further enhance its appeal for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

From a commercial perspective, CAS No. 89783-06-2 is often sought after by manufacturers of specialty chemicals and fine chemicals. Industry reports indicate a rising interest in its use as a crosslinking agent for epoxy resins, where it improves thermal stability and mechanical strength. Additionally, its role in asymmetric synthesis has been investigated for producing chiral intermediates, a critical area in modern pharmaceutical manufacturing.

Frequently asked questions about 2,2-dimethyloxetan-3-amine include inquiries about its solubility (notably in polar solvents like ethanol and DMSO), storage conditions (recommended under inert atmospheres at low temperatures), and synthetic routes (often involving nucleophilic ring-opening reactions). Analytical techniques such as NMR spectroscopy and HPLC purity testing are commonly employed to verify its quality, reflecting the compound's importance in precision-driven industries.

Innovations in catalytic processes have recently optimized the production of 2,2-dimethyloxetan-3-amine, reducing energy consumption and waste generation. These advancements align with the circular economy model, addressing environmental concerns while meeting the needs of sectors like electronics (for encapsulants) and coatings (for UV-curable formulations). As regulatory frameworks evolve, this compound's REACH compliance status and lifecycle assessment data remain pivotal for market adoption.

In summary, 2,2-dimethyloxetan-3-amine (CAS No. 89783-06-2) exemplifies the convergence of molecular innovation and industrial applicability. Its multifaceted roles—from enabling next-generation therapeutics to reinforcing smart materials—underscore its relevance in contemporary scientific and commercial landscapes. Ongoing research into its structure-activity relationships promises further breakthroughs, solidifying its position as a cornerstone of functionalized oxetane chemistry.